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Compound of Interest

Compound Name: Acetone-d6

Cat. No.: B032918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Acetone-
d6 (Perdeuterated Acetone), a crucial solvent in nuclear magnetic resonance (NMR)

spectroscopy and various research applications. Understanding these properties, particularly

their dependence on temperature, is essential for accurate experimental design, data

interpretation, and process optimization in research and drug development.

Core Physical Properties
Acetone-d6, with the chemical formula (CD₃)₂CO, is the deuterated isotopologue of acetone.

While its chemical reactivity is nearly identical to that of its non-deuterated counterpart, its

physical properties can exhibit subtle but significant differences due to the increased mass of

deuterium.

Property Value

Molecular Weight 64.12 g/mol

Boiling Point 55.5 °C (at 1013 hPa)[1]

Melting Point -93.8 °C[1]

Appearance Colorless liquid
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Temperature-Dependent Physical Properties
The physical behavior of Acetone-d6 is intricately linked to temperature. The following sections

and tables detail the temperature-dependent variations in its density, viscosity, surface tension,

and vapor pressure.

Density
The density of Acetone-d6 decreases with increasing temperature, a typical behavior for

liquids. Accurate density values are critical for various calculations, including the preparation of

solutions with precise concentrations.

Temperature (°C) Density (g/cm³)

20 0.88[2]

25 0.872[1]

Note: The density of Acetone-d6 is slightly higher than that of non-deuterated acetone due to

the greater mass of deuterium.

Viscosity
Viscosity, a measure of a fluid's resistance to flow, is highly sensitive to temperature changes.

For Acetone-d6, as with most liquids, viscosity decreases as temperature increases. While

extensive temperature-dependent viscosity data for Acetone-d6 is not readily available, the

dynamic viscosity at 20°C has been reported. For a broader temperature range, data for

regular acetone is provided as a close approximation.

Acetone-d6:

Temperature (°C) Dynamic Viscosity (mPa·s)

20 0.34[3]

Acetone (for approximation):
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Temperature (°C) Dynamic Viscosity (mPa·s)

0 0.40[4]

30 0.30[4]

50 0.25[4]

75 0.20[4]

100 0.17[4]

Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. This property is also temperature-dependent, generally decreasing as temperature

rises. Specific temperature-dependent surface tension data for Acetone-d6 is scarce.

Therefore, data for regular acetone is presented as a reference. A linear relationship can be

used to approximate the surface tension at different temperatures.[5]

Acetone (for approximation):

The surface tension (σ) of acetone can be approximated using the following linear equation:

σ(T) = -1.120 x 10⁻⁴ * T + 2.626 x 10⁻² where T is the temperature in Kelvin.[5]

Temperature (°C) Surface Tension (dyn/cm)

15 24.95

20 23.32

25 22.23

37.78 20.67

50.05 18.98

Note: The values in the table for regular acetone are derived from experimental data and may

be used for approximation.
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Vapor Pressure
The vapor pressure of a liquid is the pressure exerted by its vapor when the vapor phase is in

equilibrium with the liquid phase. Vapor pressure is strongly dependent on temperature,

increasing as the temperature rises.

Temperature (°C) Vapor Pressure (mmHg)

20 184

55 760 (14.39 psi)

Experimental Protocols
Accurate measurement of the physical properties of Acetone-d6 requires meticulous

experimental techniques, especially given its volatile nature. The following are detailed

methodologies for key experiments.

Density Measurement
Method: Vibrating Tube Densitometer

This method offers high precision and requires a small sample volume, making it suitable for

expensive deuterated solvents.

Protocol:

Calibration: Calibrate the densitometer using dry air and deionized water at the desired

measurement temperature.

Sample Preparation: Ensure the Acetone-d6 sample is free of any particulate matter and

has reached thermal equilibrium with the measurement temperature.

Injection: Carefully inject the Acetone-d6 sample into the oscillating U-tube of the

densitometer, ensuring no air bubbles are introduced.

Measurement: Allow the instrument to stabilize and record the oscillation period. The

instrument's software will then calculate the density based on the calibration data.
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Temperature Control: Maintain a constant and uniform temperature throughout the

measurement using a thermostat.

Cleaning: Thoroughly clean and dry the U-tube between measurements to prevent cross-

contamination.

Viscosity Measurement
Method: Capillary Viscometer (e.g., Ubbelohde type)

This method is a standard technique for determining the kinematic viscosity of liquids.

Protocol:

Viscometer Selection: Choose a capillary viscometer with a capillary diameter appropriate for

the expected viscosity of Acetone-d6.

Cleaning: Thoroughly clean the viscometer with a suitable solvent (e.g., chromic acid,

followed by rinsing with deionized water and acetone) and dry it completely.

Sample Loading: Introduce a precise volume of Acetone-d6 into the viscometer.

Thermal Equilibration: Place the viscometer in a constant-temperature bath and allow it to

equilibrate for at least 15-20 minutes.

Measurement: Using a pipette bulb, draw the liquid up through the capillary to a point above

the upper timing mark. Release the suction and measure the time it takes for the liquid

meniscus to pass between the upper and lower timing marks.

Replicates: Perform multiple measurements and calculate the average flow time.

Calculation: Calculate the kinematic viscosity using the viscometer constant and the average

flow time. The dynamic viscosity can then be calculated by multiplying the kinematic viscosity

by the density of Acetone-d6 at the same temperature.

Surface Tension Measurement
Method: Du Noüy Ring Method
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This method measures the force required to detach a platinum ring from the surface of the

liquid.

Protocol:

Apparatus Setup: Use a tensiometer equipped with a platinum-iridium ring. Ensure the ring is

meticulously cleaned with a solvent and then flamed to remove any organic contaminants.

Sample Preparation: Place the Acetone-d6 sample in a clean, temperature-controlled

vessel.

Measurement:

Immerse the ring in the Acetone-d6.

Slowly raise the sample stage, causing the ring to be pulled through the liquid surface.

The force required to detach the ring from the surface is measured by the tensiometer.

Correction: Apply a correction factor to the measured force to account for the volume of

liquid lifted by the ring.

Temperature Control: Maintain a constant temperature of the sample throughout the

measurement.

Vapor Pressure Measurement
Method: Static Method

This method involves measuring the pressure of the vapor in equilibrium with the liquid at a

constant temperature in a closed system.

Protocol:

Apparatus: Use a thermostated vessel connected to a pressure transducer and a vacuum

pump.
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Sample Degassing: Introduce the Acetone-d6 sample into the vessel and degas it by

repeated freeze-pump-thaw cycles to remove any dissolved air.

Equilibration: Bring the sample to the desired temperature and allow the system to reach

equilibrium, where the pressure reading stabilizes.

Measurement: Record the stabilized pressure, which is the vapor pressure of Acetone-d6 at

that temperature.

Temperature Variation: Repeat the measurement at different temperatures to obtain a vapor

pressure curve.

Logical Relationship of Physical Properties
The physical properties of Acetone-d6 are interconnected and influenced by intermolecular

forces and temperature. The following diagram illustrates the relationship between temperature

and key physical properties.

Influence of Temperature on Physical Properties of Acetone-d6
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Density
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Viscosity
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Temperature's effect on Acetone-d6 properties.

This guide provides essential data and methodologies for working with Acetone-d6. For highly

sensitive applications, it is always recommended to consult the latest literature or perform direct

measurements of the physical properties under the specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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